Cas no 2167627-74-7 (2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile
• CAS No: 2167627-74-7
• MF: C₉H₁₂BrN₃
• MW: 242.11568069458
• CID: 6077265
• PubChem ID: 165521622
• Update Time: 2025-07-18

2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile
• 2167627-74-7
• EN300-1296749

• Inchi： 1S/C9H12BrN3/c1-2-3-4-6-7(5-11)9(12)13-8(6)10/h13H,2-4,12H2,1H3
• InChI Key： JPEPQELLTOAXKF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C#N)=C(N)N1)CCCC

Computed Properties

• Exact Mass: 241.02146g/mol
• Monoisotopic Mass: 241.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.6Ų

Additional information on 2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile

Introduction to 2-Amino-5-Bromo-4-Butyl-1H-Pyrrole-3-Carbonitrile (CAS No. 2167627-74-7)

2-Amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile (CAS No. 2167627-74-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of functional groups in this molecule, including the amino, bromo, butyl, and cyano substituents, makes it a promising candidate for various drug development initiatives.

The chemical structure of 2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile is characterized by a pyrrole ring with specific substituents at different positions. The amino group at the 2-position and the bromo group at the 5-position provide the molecule with distinct electronic and steric properties. The butyl group at the 4-position adds hydrophobicity, while the cyano group at the 3-position introduces a strong electron-withdrawing effect. These features collectively contribute to the compound's potential biological activity and pharmacological properties.

Recent studies have explored the biological activities of 2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preliminary in vitro experiments have demonstrated that 2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and antitumor properties, 2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile has also been investigated for its potential as an antimicrobial agent. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic properties of 2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile have also been evaluated. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral medication. However, further studies are needed to optimize its pharmacokinetic profile and to assess its safety and efficacy in animal models.

In conclusion, 2-amino-5-bromo-4-butyl-1H-pyrrole-3-carbonitrile (CAS No. 2167627-74-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and to pave the way for its clinical application in treating various diseases.